1-(8-chloro-1,2,3,4-tetrahydro-9H-carbazol-9-yl)-3-(diethylamino)propan-2-ol

• IUPAC Name: 1-(8-chloro-1,2,3,4-tetrahydrocarbazol-9-yl)-3-(diethylamino)propan-2-ol
• InChI: InChI=1S/C19H27ClN2O/c1-3-21(4-2)12-14(23)13-22-18-11-6-5-8-15(18)16-9-7-10-17(20)19(16)22/h7,9-10,14,23H,3-6,8,11-13H2,1-2H3
• InChI Key: KFAPOBCKSGZWIB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC(CN1C2=C(CCCC2)C3=C1C(=CC=C3)Cl)O
• Molecular Formula: C19H27ClN2O
• Molecular Weight: 334.9 g/mol

Description

1-(8-chloro-1,2,3,4-tetrahydro-9H-carbazol-9-yl)-3-(diethylamino)propan-2-ol is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Scientific Research Applications

Polymorphism and Structural Analysis

• Polymorphism Studies : A study on a related compound, carvedilol, identified a second polymorph, providing insights into different torsion angles and hydrogen-bond patterns in crystal structures. This polymorphism affects the physical and chemical properties, crucial for material science and pharmaceutical applications (Yathirajan et al., 2007).

Materials Science and Polymer Research

• Polyurethane Synthesis : Research into the reaction of 9-(2-chloroethyl)carbazole with diethanolamine led to the development of bifunctional oligoetherols with carbazole rings. These oligoetherols serve as precursors for synthesizing linear polyurethanes, highlighting their application in materials science (Lubczak, 2010).

Synthesis and Chemical Reactions

• Chemical Synthesis : A novel synthesis method involving the title compound was explored to achieve high yield and regioselectivity through a 1,3-dipolar cycloaddition reaction. This method underscores the compound's utility in organic synthesis and the development of new chemical entities (Fall et al., 2020).

Electronic and Optical Materials

• Charge-Transfer Complex Formations : Studies on dimeric carbazole derivatives focused on their ability to form charge-transfer complexes with π-acceptors, revealing potential applications in electronic and photonic devices due to their specific electronic interactions (Asker & Filiz, 2013).